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Compound of Interest

Compound Name: 6-Phenyltetradecane

Cat. No.: B3052788 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and analytical characterization of 6-phenyltetradecane. Due to a lack of

specific experimental data for the 6-phenyltetradecane isomer in published literature, this

guide leverages established principles of organic chemistry and available data for related

phenylalkane isomers to provide well-founded estimations and methodologies.

Physical and Chemical Properties
Direct experimental data for 6-phenyltetradecane is not readily available. However, we can

estimate its properties based on the known values of its isomers, 1-phenyltetradecane and 2-

phenyltetradecane. It is anticipated that the physical properties of 6-phenyltetradecane will be

similar to these related compounds.

Table 1: Comparison of Physical Properties of Phenyltetradecane Isomers
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Property
1-
Phenyltetradecane

2-
Phenyltetradecane

6-
Phenyltetradecane
(Estimated)

Molecular Formula C₂₀H₃₄ C₂₀H₃₄ C₂₀H₃₄

Molecular Weight 274.49 g/mol 274.49 g/mol 274.49 g/mol

Boiling Point 359 °C 355.4 °C ~350-360 °C

Melting Point 16 °C Not available
Liquid at room

temperature

Density 0.854 g/mL at 20 °C 0.854 g/mL ~0.85 g/mL

Refractive Index n20/D 1.481 n20/D 1.481 ~1.48

Chemical Properties:

6-Phenyltetradecane is a long-chain alkylbenzene. Its chemical reactivity is characterized by

the presence of the benzene ring and the long alkyl chain.

Aromatic Ring: The phenyl group can undergo electrophilic aromatic substitution reactions,

such as nitration, halogenation, sulfonation, and further Friedel-Crafts alkylation or acylation.

The bulky tetradecyl group may sterically hinder substitution at the ortho positions.

Alkyl Chain: The tetradecyl chain is relatively inert but can undergo free-radical substitution

under appropriate conditions (e.g., exposure to UV light and halogens). Oxidation of the

benzylic carbon (the carbon atom of the alkyl chain attached to the benzene ring) can occur

under strong oxidizing conditions.

Synthesis of 6-Phenyltetradecane
The most common and direct method for synthesizing 6-phenyltetradecane is the Friedel-

Crafts alkylation of benzene. This can be achieved using either an alkene (a tetradecene

isomer) or a haloalkane (6-halotetradecane) as the alkylating agent in the presence of a Lewis

acid catalyst.

Experimental Protocol: Friedel-Crafts Alkylation
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Reactant Preparation: A reaction flask is charged with anhydrous benzene, which serves as

both the solvent and the reactant.

Catalyst Addition: A Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃) or

ferric chloride (FeCl₃), is added to the benzene. The mixture is stirred under an inert

atmosphere (e.g., nitrogen or argon) and typically cooled in an ice bath.

Addition of Alkylating Agent: The alkylating agent, either a mixture of tetradecene isomers

(which would require subsequent separation of the resulting phenyltetradecane isomers) or,

more specifically, 6-chlorotetradecane, is added dropwise to the stirred mixture.

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for

several hours to ensure complete reaction. The progress of the reaction can be monitored by

thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: The reaction is quenched by slowly adding it to a mixture of crushed ice and

concentrated hydrochloric acid to decompose the aluminum chloride complex.

Extraction: The organic layer is separated, and the aqueous layer is extracted with a suitable

organic solvent (e.g., diethyl ether or dichloromethane). The combined organic extracts are

washed with water, a dilute sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium

sulfate or sodium sulfate), filtered, and the solvent is removed under reduced pressure. The

crude product is then purified by vacuum distillation or column chromatography to isolate 6-
phenyltetradecane.

A generalized workflow for the synthesis of 6-phenyltetradecane.

Analytical Characterization
A combination of chromatographic and spectroscopic techniques is essential for the

unambiguous identification and characterization of 6-phenyltetradecane.

Experimental Protocols:

Gas Chromatography-Mass Spectrometry (GC-MS):
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Methodology: A dilute solution of the sample in a volatile solvent (e.g., hexane or

dichloromethane) is injected into a GC equipped with a nonpolar capillary column (e.g.,

DB-5ms). The oven temperature is programmed to ramp from a low initial temperature to a

high final temperature to ensure the separation of any isomers or impurities. The

separated components are then introduced into a mass spectrometer, typically using

electron ionization (EI).

Expected Results: 6-Phenyltetradecane would elute at a specific retention time. The

mass spectrum would show a molecular ion peak (M⁺) at m/z = 274. The fragmentation

pattern would be characteristic of a phenylalkane, with a prominent peak at m/z = 91

corresponding to the tropylium ion (C₇H₇⁺), and other fragments resulting from cleavage

along the alkyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Methodology: The purified sample is dissolved in a deuterated solvent (e.g., CDCl₃), and

both ¹H and ¹³C NMR spectra are acquired.

Expected ¹H NMR Spectrum:

A multiplet in the aromatic region (~7.1-7.3 ppm) integrating to 5 protons, corresponding

to the phenyl group.

A multiplet corresponding to the benzylic proton (the proton on the carbon attached to

the phenyl group) around 2.5-2.7 ppm.

A series of multiplets for the methylene protons of the tetradecyl chain between

approximately 1.2 and 1.6 ppm.

A triplet for the terminal methyl group protons around 0.8-0.9 ppm.

Expected ¹³C NMR Spectrum:

Several signals in the aromatic region (~125-145 ppm).

A signal for the benzylic carbon around 40-45 ppm.

A series of signals for the methylene carbons of the alkyl chain between ~22-35 ppm.
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A signal for the terminal methyl carbon around 14 ppm.

Infrared (IR) Spectroscopy:

Methodology: A thin film of the neat liquid sample is placed between two salt plates (e.g.,

NaCl or KBr), and the IR spectrum is recorded.

Expected Spectrum:

C-H stretching vibrations for the aromatic protons just above 3000 cm⁻¹.

C-H stretching vibrations for the aliphatic protons just below 3000 cm⁻¹.

C=C stretching vibrations for the aromatic ring in the 1450-1600 cm⁻¹ region.

C-H bending vibrations for the alkyl chain around 1465 cm⁻¹ and 1375 cm⁻¹.

Out-of-plane C-H bending vibrations for the monosubstituted benzene ring in the 690-

770 cm⁻¹ region.

A logical workflow for the analytical characterization of 6-phenyltetradecane.

Biological Activity and Signaling Pathways
There is currently no available information in the scientific literature regarding the biological

activity, toxicological properties, or any involvement in signaling pathways for 6-
phenyltetradecane. Research in this area would be necessary to determine its potential

applications or hazards in a biological context.

Disclaimer: The information provided in this guide for 6-phenyltetradecane is based on

established chemical principles and extrapolated from data on related isomers. All proposed

experimental protocols should be adapted and optimized based on specific laboratory

conditions and safety considerations.

To cite this document: BenchChem. [An In-depth Technical Guide to 6-Phenyltetradecane:
Properties, Synthesis, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052788#physical-and-chemical-properties-of-6-
phenyltetradecane]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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